Cas no 2034273-44-2 (2-{[1-(7-methoxy-1-benzofuran-2-carbonyl)piperidin-3-yl]oxy}-4,6-dimethylpyrimidine)

• Product Name: 2-{[1-(7-methoxy-1-benzofuran-2-carbonyl)piperidin-3-yl]oxy}-4,6-dimethylpyrimidine
• CAS No: 2034273-44-2
• MF: C₂₁H₂₃N₃O₄
• MW: 381.425025224686
• CID: 5333409
• Update Time: 2025-05-25

2-{[1-(7-methoxy-1-benzofuran-2-carbonyl)piperidin-3-yl]oxy}-4,6-dimethylpyrimidine Chemical and Physical Properties

Names and Identifiers

• (3-((4,6-dimethylpyrimidin-2-yl)oxy)piperidin-1-yl)(7-methoxybenzofuran-2-yl)methanone
• [3-(4,6-dimethylpyrimidin-2-yl)oxypiperidin-1-yl]-(7-methoxy-1-benzofuran-2-yl)methanone
• 2-{[1-(7-methoxy-1-benzofuran-2-carbonyl)piperidin-3-yl]oxy}-4,6-dimethylpyrimidine

• Inchi： 1S/C21H23N3O4/c1-13-10-14(2)23-21(22-13)27-16-7-5-9-24(12-16)20(25)18-11-15-6-4-8-17(26-3)19(15)28-18/h4,6,8,10-11,16H,5,7,9,12H2,1-3H3
• InChI Key： AAPIQDDDSWWQEK-UHFFFAOYSA-N
• SMILES： O(C1N=C(C)C=C(C)N=1)C1CN(C(C2=CC3C=CC=C(C=3O2)OC)=O)CCC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 538
• XLogP3: 3.7
• Topological Polar Surface Area: 77.7

Additional information on 2-{[1-(7-methoxy-1-benzofuran-2-carbonyl)piperidin-3-yl]oxy}-4,6-dimethylpyrimidine

Compound CAS No. 2034273-44-2: A Comprehensive Overview

The compound with CAS No. 2034273-44-2, known as 2-{[1-(7-methoxy-1-benzofuran-2-carbonyl)piperidin-3-yl]oxy}-4,6-dimethylpyrimidine, is a highly specialized organic molecule with significant potential in the field of pharmacology and medicinal chemistry. This compound has garnered attention due to its unique structural features and promising biological activities, which have been extensively studied in recent years.

The benzofuran moiety within the molecule is a key structural component that contributes to its pharmacological properties. Benzofurans are known for their antioxidant and anti-inflammatory activities, which have been extensively explored in various therapeutic contexts. Recent studies have highlighted the ability of this compound to modulate cellular signaling pathways, particularly those involved in inflammation and oxidative stress, making it a potential candidate for the treatment of chronic inflammatory diseases.

The piperidine ring in the structure plays a critical role in enhancing the molecule's bioavailability and stability. Piperidine derivatives are widely used in drug design due to their ability to improve pharmacokinetic properties such as absorption and metabolism. The integration of the piperidine ring with the benzofuran moiety creates a synergistic effect, enhancing the compound's efficacy while reducing potential side effects.

One of the most intriguing aspects of this compound is its interaction with the pyrimidine ring system. Pyrimidines are fundamental building blocks in nucleic acids and are often targeted in antiviral and anticancer therapies. Recent research has demonstrated that this compound exhibits potent antiproliferative activity against various cancer cell lines, suggesting its potential as an anticancer agent.

The methoxy group attached to the benzofuran ring further enhances the compound's solubility and bioactivity. Methoxy groups are commonly found in natural products and are known to contribute to both pharmacological activity and metabolic stability. This modification has been shown to significantly improve the compound's ability to cross cellular membranes, thereby increasing its intracellular concentration and therapeutic efficacy.

In terms of synthesis, this compound is typically prepared through a multi-step process involving advanced organic synthesis techniques such as Suzuki coupling and Stille coupling reactions. These methods allow for precise control over the molecular architecture, ensuring high purity and consistency in the final product.

Recent advancements in computational chemistry have enabled researchers to perform detailed molecular docking studies on this compound, providing insights into its binding affinity with various biological targets. These studies have revealed that the compound exhibits strong binding interactions with key enzymes involved in inflammation and cancer progression, further supporting its therapeutic potential.

From a safety standpoint, preliminary toxicological studies indicate that this compound has a favorable safety profile at therapeutic doses. However, further investigations are required to fully characterize its long-term safety and potential for off-target effects.

In conclusion, CAS No. 2034273-44-2 represents a cutting-edge advancement in medicinal chemistry, offering promising avenues for the development of novel therapeutic agents. Its unique structural features, coupled with its potent biological activities, make it a compelling candidate for further research and development in the pharmaceutical industry.